Cas no 2138425-11-1 (1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138425-11-1
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 5895527
• PubChem ID: 165480302
• Update Time: 2025-06-29

1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1112760
• 2138425-11-1
• 1-[(3-chloropyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H8ClN5/c9-6-2-1-3-11-7(6)4-14-5-12-8(10)13-14/h1-3,5H,4H2,(H2,10,13)
• InChI Key： UOHWIQYCPNVMSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 209.0468230g/mol
• Monoisotopic Mass: 209.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2138425-11-1)

1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a chloropyridine moiety linked to a triazole ring, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The chemical identity of this compound is unequivocally defined by its CAS number, 2138425-11-1, which distinguishes it within the vast repository of chemical substances. The presence of a chlorine substituent at the 3-position of the pyridine ring and an amine group attached to the 3-position of the triazole ring contributes to its distinct reactivity and interaction potential with biological targets. Such structural features are often exploited in the design of novel pharmacophores, aiming to modulate specific biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine and various biological receptors. Studies suggest that the compound’s ability to engage with proteins and enzymes may be influenced by its aromaticity and hydrogen bonding capabilities. The triazole ring, in particular, has been identified as a versatile scaffold in drug discovery, often contributing to binding affinity and selectivity.

In the context of modern drug development, small molecules like 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine are frequently employed as starting points for structure-based drug design. The incorporation of halogen atoms, such as chlorine, into pharmaceutical candidates can enhance their metabolic stability and binding interactions. This compound exemplifies how modifications at specific positions within a molecular framework can yield derivatives with improved pharmacokinetic profiles.

Research published in peer-reviewed journals has highlighted the synthetic methodologies employed for preparing 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine. One notable approach involves multi-step organic synthesis, starting from commercially available precursors such as 2-chloropyridine and triazole derivatives. Catalytic processes play a crucial role in ensuring high yields and purity, which are essential for subsequent biological testing. These synthetic strategies underscore the compound’s accessibility for further medicinal chemistry investigations.

The biological significance of 1-(3-chloropyridin-2-yl)methyl-1H-1,2,4-triazol-3-aminesubstance cannot be overstated. Preclinical studies have begun to explore its potential in modulating pathways associated with inflammation, cancer, and neurodegeneration. The chloropyridine moiety is known to exhibit interactions with certain kinases and transcription factors, while the triazole ring offers opportunities for further derivatization to enhance bioactivity. Such findings position this compound as a valuable asset in therapeutic research.

Emerging trends in drug discovery emphasize the importance of polypharmacicity—compounds that target multiple disease-related pathways simultaneously. The structural versatility of 1-(3-chloropyridin-2-ylmethyl)-1H - 1 , 2 , 4 - triazol - 3 - amine makes it an attractive candidate for developing such polypharmacic agents. By fine-tuning its chemical properties through functional group modifications or analog synthesis, researchers aim to unlock new therapeutic possibilities across diverse therapeutic areas.

The role of high-throughput screening (HTS) in identifying lead compounds like CAS No.2138425 - 11 - 1 cannot be ignored. HTS platforms enable rapid assessment of large libraries of compounds for activity against predefined biological targets. This high-throughput approach has been instrumental in accelerating drug discovery pipelines and identifying novel scaffolds with promising therapeutic potential. The efficiency of HTS relies on having well-characterized compounds such as this one available for testing.

Future directions in the study of 1-(3-chloropyridin - 2 - ylmethyl)- 1 H - 1 , 2 , 4 - triazol - 3 - amine may include exploring its role in precision medicine applications. Personalized medicine hinges on understanding how individual genetic profiles influence drug response; thus compounds like this one could be tailored to specific patient populations based on their genomic makeup or disease biomarkers. Such personalized therapeutic strategies represent an exciting frontier in modern healthcare.

The environmental impact of pharmaceutical research also warrants consideration when evaluating compounds like CAS No .2138425 -11 - 1 . Sustainable practices are increasingly being adopted across synthetic chemistry laboratories aimed at minimizing waste reducing energy consumption while maintaining high yields . Green chemistry principles encourage innovations that align with ecological responsibility without compromising efficacy or safety standards . p > < p > In summary, 1 -( 3 - chloropyridin - 2 ylmethyl ) - l H l ,24 triazol -31 am ine ( CAS No .2138425lll ) represents an intriguing compound with substantial potential within pharmaceutical research . Its unique structural features coupled with emerging scientific discoveries position it as a compelling subject for further investigation across multiple disciplines including medicinal chemistry biology pharmacology ,and computational science . As our understanding evolves so too will our ability harness this substance toward addressing unmet medical needs worldwide . p >